N-cycloheptyl-2-(4-methoxyphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide

• IUPAC Name: N-cycloheptyl-3-hydroxy-2-(4-methoxyphenyl)-5-nitrotriazol-4-imine
• InChI: InChI=1S/C16H21N5O4/c1-25-14-10-8-13(9-11-14)19-18-16(21(23)24)15(20(19)22)17-12-6-4-2-3-5-7-12/h8-12,22H,2-7H2,1H3
• InChI Key: FXCVBWSEJFTHOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2N=C(C(=NC3CCCCCC3)N2O)[N+](=O)[O-]
• Molecular Formula: C16H21N5O4
• Molecular Weight: 347.37 g/mol

Description

N-cycloheptyl-2-(4-methoxyphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This chemical compound is commonly referred to as CHMTNO, and it is a derivative of triazole. CHMTNO is a yellow powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of CHMTNO is not fully understood. However, studies have shown that it inhibits the growth of cancer cells by inducing apoptosis. Apoptosis is a process of programmed cell death that occurs in multicellular organisms. It is a natural process that eliminates damaged or unwanted cells from the body. CHMTNO has also been shown to inhibit angiogenesis, which is the process of forming new blood vessels. Angiogenesis is necessary for the growth and spread of cancer cells. By inhibiting angiogenesis, CHMTNO can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
CHMTNO has been shown to have several biochemical and physiological effects. In vitro studies have shown that it inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. CHMTNO has also been shown to have anti-inflammatory properties. In vivo studies have shown that it can reduce inflammation in animal models. CHMTNO has also been shown to have anti-tuberculosis properties. It has been found to inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis.

Advantages and Limitations for Lab Experiments

One of the advantages of CHMTNO is its potential use as an anti-cancer drug. It has been shown to have anti-cancer properties in vitro and in vivo. Another advantage of CHMTNO is its potential use as a ligand for the synthesis of palladium catalysts. These catalysts have shown high efficiency in various chemical reactions. However, one of the limitations of CHMTNO is its low solubility in water. This can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of CHMTNO. One direction is the development of more efficient synthesis methods. Another direction is the study of its potential use as an anti-cancer drug. Further research is needed to fully understand its mechanism of action and to determine its efficacy in vivo. Another direction is the study of its potential use as a ligand for the synthesis of other metal catalysts. CHMTNO has shown potential as a building block for the synthesis of metal-organic frameworks, and further research is needed to explore its potential applications in this field.

Scientific Research Applications

CHMTNO has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, CHMTNO has been shown to have anti-cancer properties. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. CHMTNO has also been studied for its potential use as an anti-tuberculosis drug. In materials science, CHMTNO has been used as a building block for the synthesis of metal-organic frameworks. These frameworks have potential applications in gas storage and separation. In catalysis, CHMTNO has been used as a ligand for the synthesis of palladium catalysts. These catalysts have shown high efficiency in various chemical reactions.